Cas no 108-02-1 (2-(dimethylamino)ethane-1-thiol)

• Product Name: 2-(dimethylamino)ethane-1-thiol
• CAS No: 108-02-1
• MF: C₄H₁₁NS
• MW: 105.20183968544
• CID: 139609
• PubChem ID: 25799
• Update Time: 2025-11-02

2-(dimethylamino)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-(dimethylamino)-
• 2-(DIMETHYLAMINO)ETHANETHIOL
• Captamine
• DIMETHYLAMINOETHANETHIOL
• (2-Mercaptoethyl)dimethylamine
• (Dimethylamino)ethyl mercaptan
• 2-(N,N-dimethylamino)ethanethiol
• 2-dimethylamino-1-ethanethiol
• 2-mercapto-N,N-dimethylethylamine
• Captamina [INN-Spanish]
• Captaminum [INN-Latin]
• dimethylaminoethylthiol
• Ethanethiol,2-(dimethylamino)
• N,N-Dimethylcysteamine
• N,N-dimethylethane-1-thiol-2-amine
• N-Dimethyl cysteamin
• N-Dimethyl cysteamin [German]
• N-Dimethyl cysteamine
• 2-(dimethylamino)-ethanethio
• (dimethylamino)ethylmercaptan
• 2-(dimethylamino)ethane-1-thiol
• AB01563166_01
• 2-Dimethylaminoethanethiol
• Z362025514
• p-Butylthiobenzhydryl-2-dimethylaminoethyl-sulfid
• NSC45463
• DTXSID9048350
• CHEMBL1395579
• NSC 760122
• SCHEMBL258800
• HMS3264I21
• UNII-9FS0ENU0GR
• dimethyl(2-sulfanylethyl)amine
• 2-(Dimethylamino)ethyl hydrosulfide
• CCG-213671
• N, N-Dimethyl-2-aminoethanethiol hydrochloride
• 9FS0ENU0GR
• BDBM7969
• NCGC00166304-01
• MEDA
• Bauerenolacetate
• N-dimethylcysteamine
• 2-dimethylamino-ethanethiol
• NSC760122
• AKOS005136510
• Ethanethiol, 2-(dimethylamino)-
• Captamina
• BRN 1071198
• N,N-(2-dimethylamino)ethanethiol
• 2-(Dimethylamino)-1-ethanethiol
• 2-(p-(Butylthio)benzhydrylthio)-N,N-dimethylethylamin
• Pharmakon1600-01301014
• NS00023489
• NSC-760122
• FT-0603310
• Q27272503
• 2-(dimethylamino)-ethanethiol
• Captaminum
• EINECS 203-543-3
• n-(2-mercaptoethyl)dimethylamine
• Captamine [INN]
• 108-02-1
• 4-04-00-01579 (Beilstein Handbook Reference)
• N, N-Dimethylcysteamine hydrochloride

• Inchi： 1S/C4H11NS/c1-5(2)3-4-6/h6H,3-4H2,1-2H3
• InChI Key： DENMGZODXQRYAR-UHFFFAOYSA-N
• SMILES： SCCN(C)C

Computed Properties

• Exact Mass: 105.06100
• Monoisotopic Mass: 105.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 4.2Ų

Experimental Properties

• PSA: 42.04000
• LogP: 0.47780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(dimethylamino)ethane-1-thiol

2-(Dimethylamino)ethane-1-thiol (CAS 108-02-1): Properties, Applications, and Market Insights

2-(Dimethylamino)ethane-1-thiol (CAS 108-02-1), also known as DMAT or dimethylaminoethanethiol, is a versatile organosulfur compound with a wide range of applications in pharmaceuticals, material science, and chemical synthesis. This compound features a unique combination of a thiol group and a dimethylamino moiety, making it valuable for various industrial and research purposes.

The molecular structure of 2-(dimethylamino)ethane-1-thiol consists of a two-carbon chain with a thiol (-SH) group at one end and a dimethylamino (-N(CH₃)₂) group at the other. This bifunctional nature allows it to participate in diverse chemical reactions, including nucleophilic substitutions, Michael additions, and metal coordination. Researchers frequently search for "DMAT synthesis methods" or "108-02-1 chemical properties" to understand its reactivity patterns.

In pharmaceutical applications, dimethylaminoethanethiol serves as a key intermediate in the synthesis of various drug candidates. Recent studies highlight its potential in developing novel neurological therapeutics, particularly in compounds targeting neurotransmitter systems. The compound's ability to cross the blood-brain barrier makes it particularly interesting for researchers investigating "brain-targeted drug delivery" systems.

The material science field has shown growing interest in CAS 108-02-1 for surface modification applications. Its thiol group enables strong bonding to gold and other metal surfaces, making it valuable for creating self-assembled monolayers (SAMs). These properties align with current trends in "nanotechnology applications" and "surface engineering," which are among the most searched terms in materials science today.

From a commercial perspective, the global market for 2-(dimethylamino)ethane-1-thiol has shown steady growth, driven by increasing demand from both pharmaceutical and electronics sectors. Industry reports indicate particular interest in "" and "custom synthesis of 108-02-1," reflecting the compound's specialized applications. The current market trend emphasizes sustainable production methods, with many manufacturers exploring "green chemistry approaches" for this compound.

Storage and handling of dimethylaminoethanethiol require standard precautions for organosulfur compounds. While not classified as hazardous under normal conditions, proper ventilation and protective equipment are recommended during laboratory use. These safety considerations often appear in searches for "DMAT handling guidelines" or "108-02-1 safety data."

Analytical characterization of 2-(dimethylamino)ethane-1-thiol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound shows characteristic peaks in ¹H NMR (δ ~2.2 ppm for the dimethylamino protons and δ ~1.6 ppm for the methylene groups), information frequently sought by researchers performing "DMAT structural analysis."

Recent patent literature reveals innovative applications of CAS 108-02-1 in polymer chemistry, particularly in the development of stimuli-responsive materials. This aligns with current research trends in "" and "." The compound's dual functionality allows for the creation of polymers with tunable properties, addressing the growing demand for advanced materials in various industries.

Environmental considerations for 2-(dimethylamino)ethane-1-thiol have gained attention in recent years. While the compound is biodegradable under appropriate conditions, researchers are investigating "" and "" to ensure sustainable use. These topics reflect the chemical industry's increasing focus on environmental responsibility.

In conclusion, 2-(dimethylamino)ethane-1-thiol (CAS 108-02-1) represents a valuable chemical building block with diverse applications across multiple industries. Its unique structural features continue to inspire new research directions, particularly in pharmaceutical development and advanced materials science. As interest grows in "" and "," this compound remains an important focus for both academic and industrial research.